(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-(trifluoromethoxy)phenyl)methanone

• IUPAC Name: [4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]-[2-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C16H17F3N4O4S/c17-16(18,19)27-13-5-2-1-4-12(13)15(24)22-6-3-7-23(9-8-22)28(25,26)14-10-20-11-21-14/h1-2,4-5,10-11H,3,6-9H2,(H,20,21)
• InChI Key: YDDSOJXFBCQNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)C3=CC=CC=C3OC(F)(F)F
• Molecular Formula: C16H17F3N4O4S
• Molecular Weight: 418.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is an important scaffold for a variety of applications, including natural products, medicine, agriculture, and other applications. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been widely studied. For example, (4H)-imidazol-4-ones have been synthesized for a variety of applications, including natural products, medicine, agriculture, and other applications. In another study, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has been used in the synthesis of a variety of compounds. For example, 4-((4-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy)methyl)-1-(2,3,4-trisubstituted phenyl)-1H-1,2,3-triazole derivatives were synthesized and evaluated for antioxidant activity.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds containing imidazole rings and sulfonyl groups, which are key structural elements of the compound . These studies focus on the development of novel synthetic pathways and the exploration of the properties of the resulting compounds. For example, the design and synthesis of new diazotransfer reagents, such as imidazole-1-sulfonyl azide hydrochloride, have been reported. This reagent has proven to be an efficient "diazo donor" for the conversion of primary amines into azides and activated methylene substrates into diazo compounds, highlighting its utility in synthetic chemistry (Goddard-Borger & Stick, 2007).

Biological Activities

Compounds with imidazole and sulfonyl functional groups have been explored for their biological activities. Although the specific compound "(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2-(trifluoromethoxy)phenyl)methanone" was not mentioned, similar compounds have shown promising biological and pharmacological properties. For instance, imidazole-based molecules have been evaluated for their corrosion inhibition properties on carbon steel in an acidic medium, indicating the potential for applications in industrial settings to protect metals from corrosion (Costa et al., 2021).

Material Science

In material science, the incorporation of imidazole and sulfonyl groups into polymers has been investigated to enhance their properties. For example, novel poly(amide-ether)s bearing imidazole pendants have been synthesized and characterized, with studies focusing on their physical and optical properties. These materials showed promising features such as solubility in organic solvents, the ability to form thin films, and fluorescence emission, indicating their potential for various applications in material science and engineering (Ghaemy et al., 2013).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is a current focus in drug therapy. Imidazole has become an important synthon in the development of new drugs, and its derivatives continue to be studied for their potential in various applications.